Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21339790 Desacetyl Famciclovir 104227-88-5 C12H17N5O3
VC21344323 (1R,4R,E)-4-((1R,3aS,7aR,E)-4-((E)-2-((3S,5R)-3,5-bis(tert-butyldimethylsilyloxy)-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)-1-cyclopropylpent-2-en-1-ol 112849-26-0 C39H68O3Si2
VC21344558 (S)-3-Phenyl-2-(pyrazine-2-carboxamido)propanoic acid 114457-94-2 C14H13N3O3
VC21344527 1-(2,3-Dichlorophenyl)piperazine hydrochloride 119532-26-2 C10H12Cl2N2.HCl
VC21339806 Dorzolamide, (+/-)-(cis)- 120279-90-5 C10H16N2O4S3
VC21344123 Anastrozole EP Impurity I 120511-91-3 C15H17ClN2
VC21344408 2'-Deoxy-2-methoxyadenosine 24757-70-8 C11H15N5O4
VC21344548 9-Oxo Ketotifen 34580-09-1 C19H19NOS
VC21344245 4-(4-hydroxy-4-phenylpiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide 37743-41-2 C29H34N2O2
VC21344439 4-Hydroxybutyl methanesulfonate 42729-95-3 C5H12O4S
VC21344683 Didesethyl Chloroquine 4298-14-0 C14H18ClN3
VC21339675 2-Thioadenosine 43157-50-2 C10H13N5O4S
VC21344340 Trimethoxy Dobutamine Hydrochloride 51062-14-7 C21H29NO3·HCl
VC21344430 5-(2-Chlorobenzyl)-thieno[3,2-c]pyridinium Chloride 53885-64-6 C14H11Cl2NS
VC21344505 Benzethonium chloride 5929-09-9 C27H42NO2.Cl.H2O
C27H44ClNO3
VC21344650 10-Methoxy-4-(1-methylpiperidin-4-yl)-4h-benzo[4,5]cyclohepta[1,2-b]thiophene-4-ol 59743-88-3 C20H23NO2S
VC21344515 2-(4-(2,3-Dihydroxypropoxy)phenyl)acetamide 61698-76-8 C11H15NO4
VC21344108 D-Glucosamine hydrochloride 66-84-2 C6H14ClNO5
VC21344327 1-(3-Chlorophenyl)piperazine 6640-24-0 C10H13ClN2
VC21344400 3-Hydroxyguanfacine 78197-84-9 C9H9Cl2N3O2
VC21344367 6''-Malonylastragalin 81149-02-2 C24H22O14
VC21344487 Cefteram pivoxil 82547-81-7 C22H27N9O7S2
VC21339784 benzhydryl (6R,7R)-3-methylsulfonyloxy-8-oxo-7-[(2-phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate 92096-37-2 C29H26N2O7S2
VC21344577 n,n'-(6,6'-Dihydroxybiphenyl-3,3'-diyl)diacetamide 98966-14-4 C16H16N2O4
VC21344449 4'-Hydroxyacetophenone 99-93-4 C8H8O2